
Technical Support Center: Triallylamine Storage
and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Triallylamine

Cat. No.: B089441 Get Quote

This guide provides detailed information for researchers, scientists, and drug development

professionals on the safe storage and handling of triallylamine.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with triallylamine?

A1: Triallylamine is a flammable liquid and vapor that can be ignited by heat, sparks, or

flames.[1][2][3] It is also corrosive and can cause severe skin burns and eye damage.[4][5]

Inhalation or ingestion can be harmful or toxic, and it may cause respiratory irritation.[1][4][5]

Vapors are heavier than air and can travel to an ignition source, and containers may explode

when heated.[1][3][6]

Q2: What are the immediate first aid measures in case of exposure?

A2:

Eyes: Immediately flush with water for 20-30 minutes, removing contact lenses if present.

Seek immediate medical attention.[7]

Skin: Immediately remove contaminated clothing and flood the affected skin with water.

Wash the affected area thoroughly with soap and water.[7] Seek medical attention if irritation

develops.[7]
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Inhalation: Move the individual to fresh air immediately.[7] If breathing is difficult, administer

oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[5]

Q3: How should I properly store triallylamine in the laboratory?

A3: Triallylamine should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area.[1][8] The recommended storage temperature is between 2-8°C.[1][3] It should

be kept away from sources of ignition, heat, direct sunlight, and incompatible substances.[1][5]

[8] The storage area should be a designated corrosives area.[5]

Q4: What materials are incompatible with triallylamine?

A4: Triallylamine is incompatible with strong oxidizing agents, acids, isocyanates, halogenated

organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[2][9] It is also

corrosive to aluminum and zinc.[2] Contact with strong reducing agents, such as hydrides, can

generate flammable hydrogen gas.[2]
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Issue Possible Cause Recommended Action

Visible Fumes or Strong Odor

in Storage Area

Improperly sealed container or

a spill.

1. Evacuate the area

immediately. 2. If safe to do so,

and you are properly trained

and equipped, improve

ventilation. 3. Wear

appropriate PPE, including

respiratory protection, and

address the source of the leak

or spill. 4. Refer to the spill

cleanup protocol.

Discoloration of Triallylamine Contamination or degradation.

1. Do not use the material. 2.

Quarantine the container and

label it clearly. 3. Consult your

institution's chemical safety

officer for disposal procedures.

Pressure Buildup in Container
Exposure to heat or sunlight,

causing vaporization.

1. Carefully move the container

to a cooler, well-ventilated

area. 2. Do not attempt to

open the container if it is

bulging. 3. Alert your safety

officer.

Quantitative Data Summary
Property Value

Storage Temperature 2-8°C[1][3]

Flash Point 38°C (closed cup) / 103°F[6][8]

Boiling Point 150-151°C[3][9][10]

Melting Point -70°C[8][9]

Density ~0.800 g/cm³[6]

Vapor Density 4.73 (vs air)[9]
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Experimental Protocols
Spill Cleanup Protocol

Evacuate and Ventilate: Immediately evacuate the spill area and ensure it is well-ventilated.

[6]

Eliminate Ignition Sources: Remove all sources of heat, sparks, and flames from the

immediate area.[1][2][6]

Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant

gloves, safety goggles, and respiratory protection. For large spills, fully encapsulating, vapor-

protective clothing may be necessary.[1][7]

Containment: Stop the leak if it can be done without risk. Use a vapor-suppressing foam to

reduce vapors.[1][2]

Absorption: Absorb the spill with inert, non-combustible material such as earth, sand, or

vermiculite.[2][7]

Collection: Use non-sparking tools to collect the absorbed material and place it in a suitable,

labeled container for disposal.[2][7]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the waste according to local, state, and federal regulations.

Fire Fighting Protocol
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.

Water spray can be used to cool containers.[2][5]

Unsuitable Extinguishing Media: Do not use a solid stream of water as it may scatter and

spread the fire.

Specific Hazards: Triallylamine is a flammable liquid.[1][3][9][10] Vapors are heavier than air

and may travel to a distant ignition source and flash back.[1][3][6] Containers may explode

when heated.[2][3][5]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][7]
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Triallylamine Handling Troubleshooting

Issue Detected

Strong Odor / Fumes?

Potential Spill / Leak

Yes

Discoloration?

No

Evacuate Area

Ventilate (If Safe)

Wear Appropriate PPE

Follow Spill Protocol

Issue Resolved

Quarantine Material

Yes

Pressure Buildup?

No

Dispose per Regulations

Move to Cool Area

Yes

No

Notify Safety Officer

Click to download full resolution via product page

Caption: Troubleshooting workflow for triallylamine handling issues.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b089441?utm_src=pdf-body-img
https://www.benchchem.com/product/b089441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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